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Compound of Interest

Compound Name: APcK110

Cat. No.: B1683967 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling and disposal of chemical reagents are paramount to

ensuring a safe and compliant work environment. This document provides essential, immediate

safety and logistical information for the proper disposal of APcK110, a compound identified by

CAS No. 172732-68-2.

Immediate Safety and Handling Precautions
Before proceeding with the disposal of APcK110, it is crucial to adhere to the following safety

protocols to minimize exposure and mitigate potential hazards. The substance is harmful if

swallowed and is very toxic to aquatic life with long-lasting effects[1].

Personal Protective Equipment (PPE):

Eye Protection: Wear approved safety glasses. An eye-wash station should be readily

accessible[1].

Skin Protection: Use protective gloves and clothing. A safety shower should be available[1].

Respiratory Protection: Avoid forming dust and aerosols. Use in a well-ventilated area with

appropriate exhaust ventilation[1].

In Case of Exposure:
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Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if

present. Seek prompt medical attention[1].

Skin Contact: Thoroughly rinse the affected skin area with water. Remove contaminated

clothing and seek medical advice[1].

Inhalation: Move to an area with fresh air. If breathing is difficult, provide cardiopulmonary

resuscitation (CPR) but avoid mouth-to-mouth resuscitation.

Ingestion: Rinse the mouth with water. Do not induce vomiting and call a physician

immediately[1].

Step-by-Step Disposal Procedure
The primary directive for the disposal of APcK110 is to entrust it to a licensed professional

waste disposal service.

Collection of Waste:

Collect waste APcK110 and any contaminated materials (e.g., disposable labware,

absorbent paper) in a designated, compatible, and properly labeled waste container.

Ensure the container is in good condition, free from leaks or cracks, and is kept closed

except when adding waste[2].

Labeling:

Clearly label the waste container with "Hazardous Waste" and list the full chemical name:

2-(3-(2-amino-2-oxoacetyl)-1-benzyl-2-ethyl-1H-indol-4-yloxy)acetic acid[1][2]. Do not use

abbreviations or chemical formulas[2].

Storage:

Store the sealed waste container in a cool, well-ventilated area away from direct sunlight

and sources of ignition[1].

Segregate the waste from incompatible materials[2].
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Final Disposal:

Arrange for the collection and disposal of the waste through an approved and licensed

hazardous waste disposal company[1]. Adhere to all local, state, and federal regulations

for hazardous waste disposal[3][4].

Under no circumstances should APcK110 be disposed of down the drain or in the regular

trash, as it is very toxic to aquatic life[1].

Accidental Release Measures
In the event of a spill, the following steps should be taken:

Evacuate: Evacuate personnel to a safe area[1].

Ventilate: Ensure adequate ventilation in the spill area[1].

Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses[1].

Protect: Use full personal protective equipment during cleanup[1].

Collect: Collect the spillage for disposal in a suitable, sealed container[1].

Disposal Workflow
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Caption: Logical workflow for the proper disposal of APcK110.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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